Cas no 1022283-51-7 (2-Methyl-2-(quinolin-6-YL)propanoic acid)

• Product Name: 2-Methyl-2-(quinolin-6-YL)propanoic acid
• CAS No: 1022283-51-7
• MF: C₁₃H₁₃NO₂
• MW: 215.2478
• MDL: MFCD18260330
• CID: 3040902
• PubChem ID: 59320217
• Update Time: 2024-11-04

2-Methyl-2-(quinolin-6-YL)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-2-(quinolin-6-yl)propanoic acid
• AK203055
• XQB28351
• SB71802
• 2-methyl-2-quinolin-6-ylpropanoic acid
• 2-METHYL-2-(QUINOLIN-6-YL)PROPANOICACID
• EN300-1138034
• SCHEMBL12049554
• 1022283-51-7
• DS-10314
• AKOS017558258
• CS-0154628
• 2-Methyl-2-(quinolin-6-YL)propanoic acid

• MDL： MFCD18260330
• Inchi： 1S/C13H13NO2/c1-13(2,12(15)16)10-5-6-11-9(8-10)4-3-7-14-11/h3-8H,1-2H3,(H,15,16)
• InChI Key： ZPAJTGQVZLTFSG-UHFFFAOYSA-N
• SMILES： O([H])C(C(C([H])([H])[H])(C([H])([H])[H])C1C([H])=C([H])C2=C(C([H])=C([H])C([H])=N2)C=1[H])=O

Computed Properties

• Exact Mass: 215.094628657g/mol
• Monoisotopic Mass: 215.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 50.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives